2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-4,6-pyrimidinediamine

• IUPAC Name: 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]pyrimidine-4,6-diamine
• InChI: InChI=1S/C14H14N6OS/c1-8-2-4-9(5-3-8)13-19-12(21-20-13)7-22-14-17-10(15)6-11(16)18-14/h2-6H,7H2,1H3,(H4,15,16,17,18)
• InChI Key: BJRTUHSGRVRHOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC(=CC(=N3)N)N
• Molecular Formula: C14H14N6OS
• Molecular Weight: 314.37 g/mol

Description

2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-4,6-pyrimidinediamine is a useful research compound. Its molecular formula is C14H14N6OS and its molecular weight is 314.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.09498026 g/mol and the complexity rating of the compound is 344. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, many pyrimidine derivatives are used as drugs and their mechanisms of action involve interaction with biological targets.

Safety and Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its biological activity, its chemical reactivity, and its potential applications in areas such as medicinal chemistry.